Cas no 16280-66-3 (1,2,4-Triazine, 5-phenyl-3-(2-pyridinyl)-)

1,2,4-Triazine, 5-phenyl-3-(2-pyridinyl)- structure
16280-66-3 structure
Product Name:1,2,4-Triazine, 5-phenyl-3-(2-pyridinyl)-
CAS No:16280-66-3
MF:C14H10N4
MW:234.25600194931
CID:1344022
PubChem ID:11637235
Update Time:2025-04-20

1,2,4-Triazine, 5-phenyl-3-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazine, 5-phenyl-3-(2-pyridinyl)-
    • 3-(pyridin-2'-yl)-5-phenyl-1,2,4-triazine
    • CHEMBL1732668
    • 16280-66-3
    • 5-phenyl-3-(2-pyridinyl)-1,2,4-triazine
    • 5-phenyl-3-(2-pyridyl)-1,2,4-triazine
    • 5-Phenyl-3-(pyridin-2-yl)-1,2,4-triazine
    • SMR000551047
    • HMS3354J21
    • Q27182630
    • 5-phenyl-3-pyridin-2-yl-1,2,4-triazine
    • HMS2194K10
    • CHEBI:104961
    • MLS000911950
    • Inchi: 1S/C14H10N4/c1-2-6-11(7-3-1)13-10-16-18-14(17-13)12-8-4-5-9-15-12/h1-10H
    • InChI Key: PQIPAPNLNPLMLK-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CN=2)=NN=CC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 234.0907
  • Monoisotopic Mass: 234.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 51.56
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